Cas no 1707562-48-8 (1-[4-(5-Methyl-[1,2,4]oxadiazol-3-yl)-phenyl]-1H-pyrazole-3-carboxylic acid methyl ester)

• Product Name: 1-[4-(5-Methyl-[1,2,4]oxadiazol-3-yl)-phenyl]-1H-pyrazole-3-carboxylic acid methyl ester
• CAS No: 1707562-48-8
• MF: C₁₄H₁₂N₄O₃
• MW: 284.270082473755
• CID: 5161839
• Update Time: 2025-06-15

1-[4-(5-Methyl-[1,2,4]oxadiazol-3-yl)-phenyl]-1H-pyrazole-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-[4-(5-Methyl-[1,2,4]oxadiazol-3-yl)-phenyl]-1H-pyrazole-3-carboxylic acid methyl ester
• Methyl 1-[4-(5-methyl-1,2,4-oxadiazol-3-yl)phenyl]-1h-pyrazole-3-carboxylate

• Inchi： 1S/C14H12N4O3/c1-9-15-13(17-21-9)10-3-5-11(6-4-10)18-8-7-12(16-18)14(19)20-2/h3-8H,1-2H3
• InChI Key： OXEQTCANTPLZHW-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C3N=C(C)ON=3)C=C2)C=CC(C(OC)=O)=N1

Additional information on 1-[4-(5-Methyl-[1,2,4]oxadiazol-3-yl)-phenyl]-1H-pyrazole-3-carboxylic acid methyl ester

Research Briefing on 1-[4-(5-Methyl-[1,2,4]oxadiazol-3-yl)-phenyl]-1H-pyrazole-3-carboxylic acid methyl ester (CAS: 1707562-48-8)

This research briefing provides an in-depth analysis of the latest developments surrounding the compound 1-[4-(5-Methyl-[1,2,4]oxadiazol-3-yl)-phenyl]-1H-pyrazole-3-carboxylic acid methyl ester (CAS: 1707562-48-8). As a key intermediate in medicinal chemistry, this compound has garnered significant attention due to its potential applications in drug discovery, particularly in the development of novel therapeutics targeting inflammatory and oncological pathways. Recent studies have explored its synthesis, pharmacological properties, and mechanistic insights, positioning it as a promising candidate for further investigation.

The compound's structural features, including the [1,2,4]oxadiazole and pyrazole moieties, contribute to its bioactivity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of cyclooxygenase-2 (COX-2), with IC50 values in the nanomolar range. The research highlighted its improved metabolic stability compared to earlier analogs, attributed to the methyl ester group at the 3-position of the pyrazole ring. Molecular docking simulations further revealed key interactions with the COX-2 active site, providing a structural basis for its inhibitory activity.

In addition to its anti-inflammatory potential, recent preclinical investigations have explored its role in oncology. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit selective cytotoxicity against non-small cell lung cancer (NSCLC) cell lines, with minimal effects on normal lung fibroblasts. Mechanistic studies indicated that these effects are mediated through the modulation of the PI3K/AKT/mTOR pathway, suggesting potential as a targeted therapy for NSCLC. The compound's ability to penetrate the blood-brain barrier was also noted, opening possibilities for treating CNS-involved cancers.

Synthetic approaches to this compound have been optimized in recent years. A 2023 protocol described in Organic Process Research & Development achieved an 82% yield through a streamlined three-step process, starting from commercially available 4-(5-methyl-1,2,4-oxadiazol-3-yl)benzoic acid. Key improvements included the use of microwave-assisted synthesis for the pyrazole formation and a novel palladium-catalyzed esterification step. These advances have made the compound more accessible for large-scale production and further biological evaluation.

Pharmacokinetic studies conducted in rodent models (2024, European Journal of Pharmaceutical Sciences) revealed favorable absorption and distribution profiles, with oral bioavailability of 67% and a plasma half-life of 4.2 hours. The compound demonstrated linear pharmacokinetics in the dose range of 5-50 mg/kg, with no observed toxicity at therapeutic doses. Metabolite identification studies indicated that the methyl ester undergoes rapid hydrolysis in vivo to form the corresponding carboxylic acid, which retains biological activity.

Current research directions include structure-activity relationship (SAR) studies to optimize potency and selectivity, as well as formulation development to enhance solubility. Several pharmaceutical companies have included this scaffold in their discovery pipelines, with one candidate currently in Phase I clinical trials for rheumatoid arthritis. The compound's versatility as a building block for further derivatization continues to make it a valuable tool in medicinal chemistry research.

In conclusion, 1-[4-(5-Methyl-[1,2,4]oxadiazol-3-yl)-phenyl]-1H-pyrazole-3-carboxylic acid methyl ester represents a promising chemical entity with multiple therapeutic applications. Its well-characterized synthesis, favorable pharmacokinetic profile, and demonstrated biological activities position it as an important compound for continued investigation in both academic and industrial settings. Future research should focus on expanding its therapeutic indications and exploring combination therapies with existing treatment modalities.